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Compound of Interest

Compound Name: N-Boc-D-serine methyl ester

Cat. No.: B558445

This guide provides an in-depth overview of N-Boc-D-serine methyl ester, a critical chiral
building block in modern organic synthesis and drug discovery. It is intended for researchers,
scientists, and professionals in the field of drug development, offering detailed information on
its properties, applications, and handling.

Core Properties and Specifications

N-Boc-D-serine methyl ester is a derivative of the amino acid D-serine, featuring a tert-
butoxycarbonyl (Boc) protecting group on the amine and a methyl ester on the carboxylic acid.
These modifications enhance its stability and utility in various synthetic applications.[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b558445?utm_src=pdf-interest
https://www.benchchem.com/product/b558445?utm_src=pdf-body
https://www.benchchem.com/product/b558445?utm_src=pdf-body
https://www.chemimpex.com/products/06701
https://cymitquimica.com/cas/95715-85-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Weight 219.23 g/mol

219.24 g/mol [31[41[5][6]

Chemical Formula CoH17NOs [31[41[6]

CAS Number 95715-85-8 [3][6]

Appearance F:olérless to light yellow clear 3]
liquid

Purity >98.0% (HPLC) [3]

Density 1.08 g/mL at 25 °C

Boiling Point 215°C

354.3 °C at 760 mmHg [7]

Flash Point

113 °C (235.4 °F) - closed cup

[8]

Refractive Index (n20/D)

1.453

Optical Activity (Ja]25/D)

+18.8°, ¢ =5 in methanol

Synonyms

N-Boc-(D)-Serine methyl ester,
Boc-D-Ser-OMe, (R)-Methyl 2-
(tert-butoxycarbonylamino)-3-

hydroxypropanoate

[2](3][6]

Key Applications in Research and Development

The unique structural features of N-Boc-D-serine methyl ester make it a valuable tool in

several areas of chemical and pharmaceutical research.

o Peptide Synthesis: It serves as a fundamental building block for incorporating D-serine into

peptide chains.[1] The Boc protecting group ensures selective reactions at the C-terminus

during peptide elongation.[1] It is suitable for solution-phase peptide synthesis.

» Drug Development: This compound is explored in the creation of novel therapeutics,

particularly for neurological disorders, by enabling the synthesis of drugs that modulate
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neurotransmitter systems.[1] It is also used in the synthesis of anti-cancer agents, such as
quinazolinone derivatives that inhibit PI3K activity.[9]

o Chiral Catalysts: Its defined stereochemistry makes it a useful precursor in the development
of chiral catalysts.[1]

e Bioconjugation: The molecule is employed in techniques to attach biomolecules to surfaces
or other molecules, which is crucial for creating targeted drug delivery systems.[1]

Experimental Protocols
Synthesis of N-Boc-D-serine Methyl Ester

The following protocol is adapted from a procedure for the L-isomer, which is described as
"essentially identical" for the D-isomer.[10] This method involves the esterification of N-Boc-D-
serine.

Materials:

N-Boc-D-serine

o Dimethylformamide (DMF)

e Potassium carbonate (K2CO3)

« Methyl iodide (CHsl)

o Ethyl acetate

e Water

e Brine

e Magnesium sulfate (MgSOa)

o |ce-water bath

e Stirring apparatus
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« Filtration apparatus
e Rotary evaporator
Procedure:

e To a cold solution of N-Boc-D-serine (0.16 mol) in 150 mL of dimethylformamide, add solid
potassium carbonate (0.176 mol).

e Stir the mixture for 10 minutes in an ice-water bath.

e Add methyl iodide (0.32 mol) to the white suspension. Caution: Methyl iodide is toxic and a
suspected carcinogen; handle it in a well-ventilated fume hood.

e Continue stirring at 0°C for 30 minutes. The mixture may solidify.

o Warm the reaction to room temperature and stir for an additional hour. Monitor the reaction
completion via TLC analysis.

 Filter the reaction mixture by suction.
 Partition the filtrate between 300 mL of ethyl acetate and 300 mL of water.
e Wash the organic phase with brine (2 x 300 mL).

» Dry the organic phase with magnesium sulfate, filter, and concentrate to yield N-Boc-D-
serine methyl ester as a pale amber 0il.[10]
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Workup and Isolation

Proceed to
Sir at 0°C (30 min) Workup Final Product:
hen RT3 0 Partition (EtOAc/Water) SR Wash with Brine R Dry (MgSO4) oncentrate N-Boc-D-serine methyl ester

Methyl lodide

Click to download full resolution via product page
Caption: Synthesis workflow for N-Boc-D-serine methyl ester.

Safety and Handling

N-Boc-DL-serine methyl ester is classified as harmful if swallowed, causes skin irritation, and
serious eye irritation, and may cause respiratory irritation.[7]

Precautionary Measures:

o Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation and ingestion.[11] Use
only in a well-ventilated area.[7] Wear appropriate personal protective equipment (PPE),
including gloves, eye protection, and lab coat.[7]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[11]
e First Aid:
o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[11]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[11]
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o Inhalation: Remove to fresh air.[11]
o Ingestion: Clean mouth with water and drink plenty of water afterwards.[11]
o In all cases of exposure, seek medical attention if symptoms occur.[11]

Always consult the material safety data sheet (MSDS) before handling this chemical.[7][8][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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